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Abstract
This technical guide provides a comprehensive overview of the core physicochemical

characteristics of 2-Methyldecane (CAS No: 6975-98-0), an eleven-carbon branched-chain

alkane. The document is intended for researchers, scientists, and professionals in drug

development who may encounter this compound in various applications, including as a solvent,

a component in complex hydrocarbon mixtures, or as a reference standard in analytical

chemistry. This guide summarizes key quantitative data in a structured format, details

standardized experimental protocols for the determination of these properties, and presents a

logical workflow for the physicochemical characterization of liquid hydrocarbons.

Introduction
2-Methyldecane is a saturated hydrocarbon with the chemical formula C₁₁H₂₄. As a branched

alkane, its physical and chemical properties differ from its straight-chain isomer, n-undecane,

influencing its behavior in various chemical and biological systems. Accurate knowledge of its

physicochemical characteristics is essential for process design, formulation development,

toxicological assessment, and analytical method development. This guide aims to be a

centralized resource for this critical data.
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The following table summarizes the key physicochemical properties of 2-Methyldecane,

compiled from various scientific databases and publications.

Property Value Units Notes

Molecular Formula C₁₁H₂₄ - [1][2]

Molecular Weight 156.31 g/mol [3][4]

CAS Number 6975-98-0 - [1][2]

Boiling Point 189.2 - 189.3 °C At 760 mm Hg[3][5]

Melting Point -48.9 °C [3][6]

Density 0.7331 g/cm³ At 20°C

0.752 g/mL At 25°C[7]

Vapor Pressure 0.49 - 0.818 mmHg At 25°C[3][5]

Flash Point 50.1 °C
Tag Closed Cup (est.)

[5]

Solubility in Water 0.2971 (est.) mg/L At 25°C[5]

Refractive Index 1.4131 nD At 20°C[2]

LogP (Octanol/Water) 5.9 - 6.156 (est.) - [3][5]

Experimental Protocols
The determination of the physicochemical properties listed above requires standardized and

reproducible experimental methods. Below are detailed methodologies for key experiments,

based on widely accepted protocols such as those from ASTM International.

Determination of Density
The density of liquid hydrocarbons like 2-Methyldecane is a fundamental property for volume-

to-mass conversions and quality control.

Methodology: Digital Density Meter (ASTM D4052)
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This standard test method covers the determination of density and relative density of liquids by

a digital density meter.

Apparatus: A digital density meter consisting of a U-shaped oscillating tube and a system for

electronic excitation, frequency counting, and display. The apparatus must be temperature-

controlled.

Calibration: The instrument is calibrated using at least two reference standards of known

density, such as dry air and high-purity water, at the measurement temperature.

Sample Preparation: The 2-Methyldecane sample is equilibrated to the measurement

temperature to prevent the formation of bubbles.

Measurement: Approximately 1-2 mL of the sample is introduced into the oscillating U-tube.

Care must be taken to avoid introducing air bubbles.

Analysis: The instrument measures the change in the oscillation frequency of the tube

caused by the mass of the sample. This frequency is used in conjunction with calibration

data to calculate the density of the sample.[3]

Reporting: The density is reported in g/cm³ or kg/m ³ at the specified test temperature.[4]

Determination of Boiling Point
The boiling point is a critical property for the identification, purity assessment, and handling of

volatile liquids.

Methodology: Distillation of Petroleum Products (ASTM D86)

While originally for petroleum products, the principles of this method are applicable for

determining the boiling range of pure compounds.

Apparatus: A distillation flask, condenser and cooling bath, flask support, heat source, and a

calibrated temperature-measuring device.

Procedure: A 100 mL volume of the 2-Methyldecane sample is placed in the distillation flask.

The apparatus is assembled, and heat is applied at a regulated rate.
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The temperature at which the first drop of condensate falls from the condenser is recorded

as the initial boiling point.

Heating is continued, and the vapor temperature is recorded as the distillation proceeds. For

a pure compound like 2-Methyldecane, the temperature should remain relatively constant

throughout the distillation.

The final boiling point is the maximum temperature observed during the test.

Alternative Methodology: Capillary Method

For smaller sample volumes, the capillary method provides an accurate determination of the

boiling point.[8]

Apparatus: A small test tube, a capillary tube (sealed at one end), a thermometer, and a

heating bath (e.g., Thiele tube with mineral oil).

Procedure: A small amount of 2-Methyldecane is placed in the test tube. The capillary tube

is inverted (open end down) and placed into the sample.[8]

The test tube is attached to a thermometer and heated in the oil bath.

As the sample heats, air trapped in the capillary tube will slowly bubble out.

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube.

The heat source is removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn into

the capillary tube.[9]

Determination of Melting Point
For substances that are solid at or near room temperature, the melting point is a key indicator

of purity. For 2-Methyldecane, which has a low melting point, this requires a cooled stage or

bath.
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Methodology: Capillary Method (Pharmacopeia Standard)

Apparatus: A melting point apparatus with a temperature-controlled block or bath, a

calibrated thermometer or digital temperature sensor, and glass capillary tubes.

Sample Preparation: The 2-Methyldecane sample is solidified by cooling. A small amount of

the solid is packed into a capillary tube to a height of 2-4 mm.[6]

Measurement: The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a controlled, slow rate (e.g., 1-2 °C per minute) near the expected

melting point.

The melting range is recorded from the temperature at which the first droplet of liquid

appears to the temperature at which the sample is completely liquid. For a pure compound,

this range should be narrow (0.5-1.0°C).[10]

Determination of Refractive Index
The refractive index is a dimensionless number that describes how fast light travels through the

material and is used for substance identification and purity assessment.

Methodology: Refractometer (ASTM D1218)

Apparatus: An Abbe refractometer with a circulating fluid bath for temperature control and a

sodium light source.

Calibration: The instrument is calibrated using a standard of known refractive index, such as

distilled water.

Procedure: A few drops of the 2-Methyldecane sample are placed on the clean, dry prism

surface of the refractometer.[2]

The prisms are closed, and the sample is allowed to equilibrate to the desired temperature

(typically 20°C).

The light source is positioned, and the eyepiece is focused until the dividing line between the

light and dark fields is sharp.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b042159?utm_src=pdf-body
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/product/b042159?utm_src=pdf-body
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/10%3A_Refractive_Index
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The compensator is adjusted to remove any color fringe.

The measurement dial is turned until the dividing line is centered on the crosshairs of the

eyepiece.

The refractive index is read directly from the instrument's scale.[1]

Purity Analysis by Gas Chromatography
Gas chromatography (GC) is a powerful technique to assess the purity of volatile compounds

like 2-Methyldecane.

Methodology: Capillary Gas Chromatography

Apparatus: A gas chromatograph equipped with a capillary column (a nonpolar stationary

phase like dimethylpolysiloxane is suitable for alkanes), a flame ionization detector (FID), a

heated injector, and a carrier gas (e.g., helium, nitrogen).[11]

Sample Preparation: The 2-Methyldecane sample is typically diluted in a volatile solvent

(e.g., hexane) to an appropriate concentration.

Injection: A small volume (e.g., 1 µL) of the prepared sample is injected into the heated inlet

of the GC, where it is vaporized and swept onto the column by the carrier gas.

Separation: The components of the sample are separated based on their boiling points and

interaction with the stationary phase. The elution order generally follows the order of

increasing boiling points.[11]

Detection: As each component elutes from the column, it is detected by the FID, which

generates a signal proportional to the amount of the substance.

Analysis: The resulting chromatogram shows peaks corresponding to each component. The

area under the peak for 2-Methyldecane is compared to the total area of all peaks

(excluding the solvent) to determine its percentage purity.[12]
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The following diagram illustrates a generalized workflow for the physicochemical

characterization of a liquid hydrocarbon such as 2-Methyldecane.

Sample Handling & Preparation

Property Determination

Data Analysis & Reporting

Obtain 2-Methyldecane Sample

Assess Purity (GC-FID)

Prepare Aliquots for Testing

Collect Raw Data

Density (ASTM D4052) Boiling Point (ASTM D86) Melting Point (Capillary Method) Refractive Index (ASTM D1218)

Compare with Literature Values

Generate Technical Report

Click to download full resolution via product page

Caption: General workflow for physicochemical characterization of 2-Methyldecane.
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Conclusion
This technical guide has provided a detailed summary of the essential physicochemical

properties of 2-Methyldecane. The tabulated data offers a quick reference for key values,

while the outlined experimental protocols provide a foundation for the accurate and

reproducible measurement of these characteristics in a laboratory setting. The presented

workflow illustrates the logical progression from sample acquisition to final analysis. This

information is critical for the safe handling, effective application, and scientific understanding of

2-Methyldecane in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042159#physicochemical-characteristics-of-2-
methyldecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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